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Compound of Interest

Compound Name: MDK83190

Cat. No.: B1676101 Get Quote

Essential Safety and Disposal Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. For MDK83190, a compound utilized in scientific research,

adherence to specific disposal protocols is necessary to ensure the safety of personnel and

compliance with regulatory standards. This document provides a procedural guide for the

handling and disposal of MDK83190, based on established principles of laboratory waste

management.

Immediate Safety and Handling Precautions
Before addressing disposal, it is imperative to handle MDK83190 with appropriate care to

minimize exposure and risk.

Personal Protective Equipment (PPE): A comprehensive approach to personal safety is crucial

when handling MDK83190. The following PPE should be worn at all times:

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Hand Protection: Chemically resistant gloves (e.g., nitrile) are required. Inspect gloves for

any signs of degradation or puncture before use.
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Body Protection: A laboratory coat or other protective apparel must be worn to prevent skin

contact.

Engineering Controls: To further mitigate risks, MDK83190 should be handled in a well-

ventilated area. A chemical fume hood is recommended for all procedures involving this

compound.

Step-by-Step Disposal Protocol for MDK83190
The disposal of MDK83190 must be conducted in a manner that prevents its release into the

environment and ensures the safety of all personnel.

Waste Segregation: Do not mix MDK83190 waste with other chemical waste streams unless

explicitly permitted by your institution's hazardous waste management plan. It should be

collected in a designated, properly labeled, and sealed waste container.

Container Labeling: The waste container must be clearly labeled with the full chemical name

("MDK83190") and any relevant hazard symbols. The label should also include the date of

accumulation.

Waste Accumulation: Store the sealed waste container in a designated satellite accumulation

area within the laboratory. This area should be secure and away from general laboratory

traffic.

Consult Safety Data Sheet (SDS): The Safety Data Sheet for MDK83190 is the primary

source of information for its safe handling and disposal. Section 13 of the SDS will provide

specific guidance on disposal considerations, including any federal, state, and local

regulations.

Contact Environmental Health and Safety (EHS): Your institution's EHS department is the

ultimate authority on chemical waste disposal. Contact them to arrange for the pickup and

disposal of the MDK83190 waste. Do not attempt to dispose of this chemical through

standard laboratory drains or as regular solid waste.

Quantitative Data Summary
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For the proper management of chemical waste, it is essential to be aware of any regulatory

thresholds or specific characteristics that define it as hazardous. The following table provides a

general framework for understanding hazardous waste characteristics as defined by the U.S.

Environmental Protection Agency (EPA). The specific characteristics of MDK83190 waste must

be determined from its Safety Data Sheet.

Hazardous Waste

Characteristic
Description

Regulatory Threshold

(Typical)

Ignitability

Liquids with a flash point below

60°C (140°F), or solids that

can cause fire through friction,

absorption of moisture, or

spontaneous chemical

changes.

Flash Point < 60°C

Corrosivity

Aqueous solutions with a pH

less than or equal to 2, or

greater than or equal to 12.5.

pH ≤ 2 or pH ≥ 12.5

Reactivity

Substances that are unstable,

react violently with water, or

can generate toxic gases.

Varies by specific substance

Toxicity

Wastes that are harmful or

fatal when ingested or

absorbed. Determined by the

Toxicity Characteristic

Leaching Procedure (TCLP).

Concentration limits for specific

contaminants

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

MDK83190 in a laboratory setting.
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MDK83190 Disposal Workflow
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Segregation & Collection
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Seal the container

No
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Consult MDK83190 SDS
(Section 13)

Contact Environmental Health & Safety (EHS)
for pickup

Proper Disposal by EHS

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe disposal of MDK83190.
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To cite this document: BenchChem. [Proper Disposal of MDK83190: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676101#mdk83190-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b1676101#mdk83190-proper-disposal-procedures
https://www.benchchem.com/product/b1676101#mdk83190-proper-disposal-procedures
https://www.benchchem.com/product/b1676101#mdk83190-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1676101?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676101?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

